Cas no 123-25-1 (Diethyl succinate)

• Product Name: Diethyl succinate
• CAS No: 123-25-1
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00009208
• CID: 36072
• PubChem ID: 31249
• Update Time: 2025-12-10

Diethyl succinate Chemical and Physical Properties

Names and Identifiers

• Diethyl succinate
• Ethyl succinate
• Succinic acid diethyl ester
• Butanedioic acid diethyl ester
• 1,4-Diethyl butanedioate
• Butamedioic acid diethyl ester
• diethyl butanedioate
• Clorius
• FEMA 2377
• Diethylsuccinat
• Diethyl succite
• Succinic acid diethyl
• AKOS BBS-00004411
• Diethyl succinate,99%
• Butanedioic acid, diethyl ester
• Succinic acid, diethyl ester
• Diethyl ethanedicarboxylate
• Diethylester kyseliny jantarove
• FEMA No. 2377
• DIETHYLSUCCINATE
• Diethyl succinate, 98%
• Butanedioic acid, 1,4-diethyl ester
• Diethylester kyseliny jantarove [Czech]
• ELP55C13DR
• Diethyl ester
• Diethyl succinate, Vetec(TM) reagent grade, 98%
• 123-25-1
• STL194305
• NSC-8875
• EN300-18004
• AKOS000269055
• SY011286
• Diethyl ester of butanedioic acid
• CHEMBL369243
• AI3-00682
• InChI=1/C8H14O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-6H2,1-2H
• EINECS 204-612-0
• NCGC00253946-01
• UNII-ELP55C13DR
• Tox21_300286
• WLN: 2OV2VO2
• NSC8875
• NCGC00247986-01
• DS-7133
• Diethyl butanoate
• CS-0015811
• Succinic acid-diethyl ester
• DTXCID0018732
• 4-02-00-01914 (Beilstein Handbook Reference)
• Q-100106
• s6209
• DIETHYL SUCCINATE [FHFI]
• F0001-0363
• CAS-123-25-1
• Diethyl succinate, ReagentPlus(R), 99%
• Diethyl succinate, analytical standard
• HY-Y0836
• DA-62861
• Q1978959
• Z57127474
• DTXSID2038732
• NSC 8875
• F70092
• 68989-32-2
• Diethyl succinate, >=99%, FCC, FG
• SCHEMBL22780
• BRN 0907645
• DIETHYL SUCCINATE [FCC]
• MFCD00009208
• CHEBI:169507
• NS00012226
• Diethyl succinate, natural, >=99%, FG
• SUCCINIC ACID DIETHYL ESTER [MI]
• Butanedioic acid, 1,4diethyl ester
• Diethyl succinate (Standard)
• 204-612-0
• HY-Y0836R
• DIETHYL SUCCINATE [INCI]

• MDL： MFCD00009208
• Inchi： 1S/C8H14O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-6H2,1-2H3
• InChI Key： DKMROQRQHGEIOW-UHFFFAOYSA-N
• SMILES： CCOC(CCC(OCC)=O)=O
• BRN： 0907645

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless liquid with a faint pleasant aroma.
• Density: 1.047 g/mL at 25 °C(lit.)
• Melting Point: −20 °C (lit.)
• Boiling Point: 218 °C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.42(lit.)
• Solubility: 2.00g/l
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 52.60000
• LogP: 0.89280
• FEMA: 2377
• Merck: 14,8869
• Solubility: It is miscible with ethanol and ether, soluble in acetone, insoluble in water.

Diethyl succinate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S22
• RTECS：WM7400000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl succinate

Introduction to Diethyl succinate (CAS No: 123-25-1) and Its Emerging Applications in Chemical and Pharmaceutical Research

Diethyl succinate, a derivative of succinic acid, is a versatile compound characterized by its molecular formula C₆H₁₀O₄ and a CAS number of 123-25-1. This compound has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research due to its unique chemical properties and broad applicability. The structural integrity of diethyl succinate, featuring two ethyl ester groups attached to a succinic acid backbone, makes it an invaluable intermediate in the synthesis of various bioactive molecules.

The compound's reactivity and stability have been extensively studied, particularly in the context of its role as a building block for more complex chemical entities. Recent advancements in synthetic methodologies have highlighted the utility of diethyl succinate in the development of novel drug candidates. For instance, its incorporation into heterocyclic frameworks has been shown to enhance the bioavailability and pharmacological efficacy of several therapeutic agents. This underscores the importance of diethyl succinate in medicinal chemistry and underscores its potential as a key intermediate in drug discovery pipelines.

In the realm of material science, diethyl succinate has been explored for its potential applications in polymer chemistry. The compound's ability to act as a monomer or crosslinking agent has led to the development of novel polymers with tailored mechanical and thermal properties. These materials have found applications in coatings, adhesives, and even biodegradable plastics, reflecting the versatility of diethyl succinate beyond traditional pharmaceutical applications.

One of the most intriguing aspects of diethyl succinate is its role as a precursor in the synthesis of bioactive natural products. Researchers have leveraged its structural motifs to mimic or enhance the activity of naturally occurring compounds. For example, derivatives of diethyl succinate have been employed in the synthesis of non-proteinogenic amino acids, which are increasingly recognized for their role in modulating cellular processes. This intersection between synthetic chemistry and biochemistry highlights the compound's significance in advancing our understanding of biological systems.

The pharmacological profile of diethyl succinate and its derivatives has been a subject of intense investigation. Studies have demonstrated that certain modifications to its structure can significantly alter its biological activity. For instance, modifications at the ester groups can influence metabolic stability, while alterations to the carboxylate functionality can impact receptor binding affinity. These findings have not only expanded our knowledge of diethyl succinate's pharmacophore but also provided valuable insights into rational drug design strategies.

The environmental impact of using diethyl succinate as a synthetic intermediate has also been examined. Its biodegradability and low toxicity make it an attractive alternative to more hazardous reagents. This aligns with broader trends in green chemistry, where sustainability is increasingly prioritized alongside efficacy. The development of environmentally friendly synthetic routes for diethyl succinate further underscores its importance as a sustainable chemical building block.

Future research directions for diethyl succinate are likely to focus on expanding its applications in drug discovery and material science. Advances in computational chemistry and artificial intelligence are expected to accelerate the identification of novel derivatives with enhanced properties. Additionally, interdisciplinary collaborations between chemists, biologists, and engineers will be crucial in unlocking the full potential of this versatile compound.

In conclusion, diethyl succinate (CAS No: 123-25-1) represents a cornerstone compound in modern chemical research. Its broad applicability across multiple domains—from pharmaceuticals to advanced materials—underscores its significance as both an academic research tool and an industrial chemical intermediate. As our understanding of its properties continues to evolve, so too will its role in shaping the future of chemical innovation.